Cas no 1251015-75-4 (Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo2.2.1hept2ene-7,4'-piperidine-5-carboxylic Acid)

• Product Name: Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo2.2.1hept2ene-7,4'-piperidine-5-carboxylic Acid
• CAS No: 1251015-75-4
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• MDL: MFCD17016799
• CID: 4564928
• PubChem ID: 71305258
• Update Time: 2025-05-23

Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo2.2.1hept2ene-7,4'-piperidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Racemic-(1S,4S,5S)-1'-(Tert-Butoxycarbonyl)Spiro[Bicyclo[2.2.1]Hept[2]Ene-7,4'-Piperidine]-5-Carboxylic Acid
• 1'-(tert-Butoxycarbonyl)-spiro[bicyclo[2.2.1]-hept[2]ene-7,4'-piperidine]-5-carboxylic acid
• Racemic-(1S,4S,5S)-1-(Tert-Butoxycarbonyl)Spiro[Bicyclo[2.2.1]Hept[2]Ene-7,4-Piperidine]-5-Carboxylic Acid(WX125001)
• Spiro[bicyclo[2.2.1]hept-5-ene-7,4'-piperidine]-1',2-dicarboxylic acid, 1'-(1,1-dimethylethyl) ester
• Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spiro[bicyclo[2.2.1]hept[2]ene-7,4'-piperidine]-5-carboxylic Acid
• 1'-(Tert-butoxycarbonyl)spiro[bicyclo[2.2.1]Heptane-7,4'-piperidin]-2-ene-5-carboxylic acid
• Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo2.2.1hept2ene-7,4'-piperidine-5-carboxylic Acid
• CS-0443607
• RACEMIC-(1S,4S,5S)-1'-(TERT-BUTOXYCARBONYL)SPIRO[BICYCLO[2.2.1]HEPT[2]ENE-7,4'-PIPERIDINE]-5-CARBOXYLICACID
• 1'-[(tert-butoxy)carbonyl]spiro[bicyclo[2.2.1]heptane-7,4'-piperidin]-2-ene-6-carboxylic acid
• 1'-[(2-Methylpropan-2-yl)oxycarbonyl]spiro[bicyclo[2.2.1]hept-5-ene-7,4'-piperidine]-2-carboxylic acid
• AS-74376
• 1'-(tert-Butoxycarbonyl)-spiro[bicyclo[2.2.1]hept[2]ene-7,4'-piperidine]-5-carboxylic acid
• 1251015-75-4
• W14644
• AKOS030231776

• MDL： MFCD17016799
• Inchi： 1S/C17H25NO4/c1-16(2,3)22-15(21)18-8-6-17(7-9-18)11-4-5-13(17)12(10-11)14(19)20/h4-5,11-13H,6-10H2,1-3H3,(H,19,20)
• InChI Key： OCPXVYJOXILWKM-UHFFFAOYSA-N
• SMILES： C12C3(CCN(C(OC(C)(C)C)=O)CC3)C(C=C1)CC2C(O)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo2.2.1hept2ene-7,4'-piperidine-5-carboxylic Acid

Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo[2.2.1]hept-2-ene-7,4'-piperidine-5-carboxylic Acid: A Comprehensive Overview

The compound Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo[2.2.1]hept-2-ene-7,4'-piperidine-5-carboxylic Acid with CAS No. 1251015-75-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex bicyclic structure and its potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a spirobicyclo[2.2.1]heptane framework, which is a type of bridged bicyclic system. This structural feature is significant because it imparts unique physical and chemical properties to the molecule. The presence of the tert-butoxycarbonyl (Boc) group further enhances its functional versatility, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of spirobicyclic compounds like this one in the development of bioactive molecules. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such structures can exhibit potent inhibitory activity against various enzyme targets, making them promising candidates for therapeutic agents.

The synthesis of Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo[2.2.1]hept-2-ene-7,4'-piperidine-5-carboxylic Acid involves a multi-step process that combines advanced organic synthesis techniques with stereochemical control. The use of chiral auxiliary reagents and enantioselective catalysis has been instrumental in achieving the desired stereochemistry of the molecule.

In terms of applications, this compound has shown potential in the field of neuroscience. Preclinical studies suggest that it may modulate neurotransmitter systems, offering new avenues for the treatment of neurological disorders such as epilepsy and Parkinson's disease. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Another area where this compound has demonstrated promise is in oncology research. Studies have shown that it may inhibit key enzymes involved in cancer cell proliferation and metastasis. These findings have led to ongoing investigations into its potential as an anticancer agent.

The development of Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo[2.2.1]hept-2-ene-7,4'-piperidine-5-carboxylic Acid also underscores the importance of stereochemistry in drug design. The specific stereochemical configuration (Rel-(1S,4S,5S)) plays a critical role in determining the molecule's bioactivity and pharmacokinetic properties.

From an industrial perspective, the synthesis and characterization of this compound highlight advancements in chemical manufacturing technologies. The use of high-throughput screening methods and automated synthesis platforms has significantly accelerated the discovery and optimization process for such complex molecules.

In conclusion, Rel-(1S,4S,5S)-1'-(tert-butoxycarbonyl)spirobicyclo[2.2.1]hept-2-ene-7,4'-piperidine-5-carboxylic Acid represents a cutting-edge advancement in organic chemistry with diverse applications across multiple therapeutic areas. As research continues to uncover its full potential, this compound stands as a testament to the ingenuity and precision required in modern drug discovery.